Cas no 1351619-04-9 ((3,4-dimethoxyphenyl)methyl2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride)

• Product Name: (3,4-dimethoxyphenyl)methyl2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride
• CAS No: 1351619-04-9
• MF: C₂₀H₂₄ClFN₂O₂
• MW: 378.868167877197
• CID: 6086900
• PubChem ID: 71779192
• Update Time: 2025-05-20

(3,4-dimethoxyphenyl)methyl2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxyphenyl)methyl2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride
• 1H-Indole-3-ethanamine, N-[(3,4-dimethoxyphenyl)methyl]-5-fluoro-2-methyl-, hydrochloride (1:1)
• N-(3,4-dimethoxybenzyl)-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine hydrochloride
• AKOS026681501
• [(3,4-DIMETHOXYPHENYL)METHYL][2-(5-FLUORO-2-METHYL-1H-INDOL-3-YL)ETHYL]AMINE HYDROCHLORIDE
• 1351619-04-9
• N-[(3,4-dimethoxyphenyl)methyl]-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethanamine;hydrochloride
• F2184-0156

• Inchi： 1S/C20H23FN2O2.ClH/c1-13-16(17-11-15(21)5-6-18(17)23-13)8-9-22-12-14-4-7-19(24-2)20(10-14)25-3;/h4-7,10-11,22-23H,8-9,12H2,1-3H3;1H
• InChI Key： DYKCWRVDOCOCCA-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(F)C=C12)C)CNCC1C=CC(OC)=C(OC)C=1.Cl

Computed Properties

• Exact Mass: 378.1510339g/mol
• Monoisotopic Mass: 378.1510339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on (3,4-dimethoxyphenyl)methyl2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride

Introduction to (3,4-dimethoxyphenyl)methyl2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride (CAS No. 1351619-04-9)

(3,4-dimethoxyphenyl)methyl2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride, identified by its CAS number 1351619-04-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry. The structural features of this molecule, particularly the presence of a dimethoxyphenyl moiety and a fluoro-substituted indole ring, contribute to its unique pharmacological profile.

The methyl group at the 3-position of the phenyl ring and the ethylamine side chain further enhance its potential as a pharmacophore. These structural elements are known to influence the compound's interactions with biological targets, including enzymes and receptors. The hydrochloride salt form of this compound improves its solubility and stability, which are critical factors for its formulation in pharmaceutical applications.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Specifically, compounds containing a fluoro-substituted indole moiety have shown remarkable potential in modulating various physiological pathways. The presence of a fluoro atom at the 5-position of the indole ring enhances the molecule's metabolic stability and binding affinity to biological targets. This has led to extensive research into fluoroindole derivatives as potential therapeutic agents.

The (3,4-dimethoxyphenyl) group in this compound adds another layer of complexity and functionality. The methoxy groups at the 3 and 4 positions of the phenyl ring are known to influence electronic properties and interactions with biological targets. These substituents can enhance the compound's binding affinity and selectivity, making it a valuable candidate for further development.

Recent studies have highlighted the importance of optimizing the structure-activity relationships (SAR) of indole derivatives. By modifying various functional groups within the molecule, researchers aim to enhance its pharmacological properties. The ethylamine side chain in (3,4-dimethoxyphenyl)methyl2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride is one such functional group that can be modified to improve its biological activity.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its bioavailability. This is crucial for pharmaceutical applications where efficient absorption and distribution within the body are essential for therapeutic efficacy. The stability of the hydrochloride salt also ensures that the compound remains effective during storage and transportation.

Current research in pharmaceutical chemistry is focused on developing novel compounds with improved pharmacological properties. (3,4-dimethoxyphenyl)methyl2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride represents a promising candidate for further investigation due to its unique structural features and potential biological activities. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to construct the complex indole core structure. The introduction of fluorine atoms into organic molecules is particularly challenging but can be achieved using specialized fluorinating agents.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are used to predict the binding modes of this compound with biological targets such as enzymes and receptors. These predictions help guide experimental efforts and accelerate the development process.

In conclusion, (3,4-dimethoxyphenyl)methyl2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylamine hydrochloride is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research in medicinal chemistry continues to advance, compounds like this one will play a crucial role in developing new therapeutic agents.